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Compound of Interest

Compound Name: 4-Bromopyridine hydrochloride

Cat. No.: B018804

For Immediate Release

This whitepaper provides an in-depth technical overview of 4-Bromopyridine hydrochloride,
a key building block in synthetic organic chemistry. Aimed at researchers, scientists, and
professionals in drug development, this document details the compound's physicochemical
properties, highlights its applications in pivotal cross-coupling reactions, provides a detailed
experimental protocol for a representative Suzuki-Miyaura coupling, and discusses the
biological significance of pyridine derivatives.

Physicochemical Properties of 4-Bromopyridine
Hydrochloride

4-Bromopyridine hydrochloride is a white to almost white crystalline powder.[1] It is a crucial
starting material for the synthesis of a wide array of functionalized pyridine derivatives.[1][2] A
summary of its key quantitative data is presented below for easy reference.
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Property Value Source(s)
Molecular Weight 194.46 g/mol [11[3]
Chemical Formula CsHaBrN-HCI (or CsHsBrCIN) [1][3]
CAS Number 19524-06-2 [11[3]
Monoisotopic Mass 192.92939 Da
Melting Point ~270 °C (with decomposition) [41[5]
Solubility Soluble in DMSO, Methanaol, o

and Water

Applications in Organic Synthesis: A Versatile
Precursor

4-Bromopyridine hydrochloride is a versatile reagent primarily utilized in the formation of
carbon-carbon and carbon-heteroatom bonds through various cross-coupling reactions.[5]
Before its use in most organic reactions, the more reactive free base, 4-bromopyridine, is
typically liberated by treatment with a mild base.[1] This can be achieved, for example, by
stirring the hydrochloride salt with potassium carbonate in acetonitrile.

The freebase form is a key substrate in several palladium-catalyzed cross-coupling reactions,
including:

Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids.[2][5]

Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.[5][6][7]

Heck Coupling: For the formation of C-C bonds with alkenes.[2]

Stille Coupling: For the formation of C-C bonds with organostannanes.[2][5]

These reactions are fundamental in the synthesis of complex organic molecules, including
active pharmaceutical ingredients (APIs) and functional materials.[5][8]
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Detailed Experimental Protocol: Suzuki-Miyaura
Coupling

The following is a representative protocol for the Suzuki-Miyaura cross-coupling of a 4-
bromopyridine derivative with an arylboronic acid, a common application for this class of
compounds.

Reaction: Synthesis of a 4-arylpyridine derivative.

Materials:

4-Bromopyridine (generated from the hydrochloride salt) (1.0 equiv)

Arylboronic acid (1.2 equiv)

Palladium catalyst (e.g., Pd(dppf)Clz, 3 mol%)

Base (e.g., K2COs, 2.0 equiv)

Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

e Reaction Setup: In a dry Schlenk flask, combine 4-bromopyridine, the arylboronic acid, the
base, and the palladium catalyst.

 Inert Atmosphere: Seal the flask and subject it to three cycles of evacuation and backfilling
with an inert gas, such as argon.

» Solvent Addition: Introduce the degassed solvent system via syringe.

¢ Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

e Monitoring: Track the reaction's progress using an appropriate analytical method like Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.
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 Purification: Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate
under reduced pressure. The crude product can then be purified by column chromatography.
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A generalized workflow for the Suzuki-Miyaura coupling of 4-bromopyridine.

Biological Significance of 4-Substituted Pyridine
Derivatives

The pyridine scaffold is a "privileged structure” in medicinal chemistry, appearing in a multitude
of FDA-approved drugs.[9] The functionalization of the pyridine ring at the 4-position, often
facilitated by precursors like 4-bromopyridine hydrochloride, allows for the synthesis of
compounds with diverse biological activities.

Derivatives of 4-substituted pyridines have shown potential as:

e Anticancer Agents: Many pyridine derivatives exhibit antiproliferative activity against various
cancer cell lines.[9] The nature of the substituent at the 4-position can significantly influence
this activity.

o CXCRA4 Antagonists: The C-X-C chemokine receptor type 4 (CXCR4) is implicated in several
diseases, including cancer metastasis and inflammatory conditions. Pyridine-containing
molecules have been developed as potent CXCR4 antagonists.

» Antimicrobial Agents: Novel pyridine and thienopyridine derivatives have demonstrated
significant antimicrobial activity against various bacterial and fungal strains.[10]

The ease of modification of the 4-position of the pyridine ring, starting from 4-bromopyridine
hydrochloride, makes it an invaluable tool for generating chemical libraries for high-throughput
screening in drug discovery campaigns.[8]
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This technical guide serves as a foundational resource for researchers working with 4-
bromopyridine hydrochloride. The provided data and protocols aim to facilitate its effective
use in the synthesis of novel compounds with significant potential in medicinal chemistry and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

